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Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780 Get Quote

An In-Depth Technical Guide to Isodecyl Diphenyl Phosphite

Introduction: A Multifunctional Additive in Polymer
Science
Isodecyl Diphenyl Phosphite (DPDP), identified by its CAS number 26544-23-0, is a versatile

liquid alkyl-aryl phosphite ester that has become a cornerstone additive in the polymer industry.

[1][2] It functions primarily as a high-efficacy secondary antioxidant and processing stabilizer,

but its utility extends to roles as a chelating agent, plasticizer, and flame retardant.[1][3][4] This

unique combination of properties makes DPDP an invaluable tool for formulators seeking to

enhance the processability, durability, and safety of a wide range of polymers, including

Polyvinyl Chloride (PVC), Acrylonitrile Butadiene Styrene (ABS), polycarbonates, and

polyurethanes.[1][5] Its liquid form simplifies handling and incorporation into various

formulations, further cementing its place in modern material science.[1] This guide provides a

comprehensive technical overview of its structure, properties, mechanisms of action, and

applications for researchers and industry professionals.

Chemical Structure and Physicochemical Properties
The efficacy of Isodecyl Diphenyl Phosphite is intrinsically linked to its unique molecular

architecture. The structure features a central phosphorus atom bonded to two phenyl groups

and one isodecyl group.[6] The phenyl groups contribute to its excellent antioxidant capabilities
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by effectively capturing free radicals, while the long-chain isodecyl group enhances its solubility

and compatibility within various organic media and polymer matrices.[6]

Chemical Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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